N'-(2-Ethynylphenyl)-N,N-dimethylethane-1,2-diamine

• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• IUPAC Name: N-(2-ethynylphenyl)-N',N'-dimethylethane-1,2-diamine
• InChI: InChI=1S/C12H16N2/c1-4-11-7-5-6-8-12(11)13-9-10-14(2)3/h1,5-8,13H,9-10H2,2-3H3
• InChI Key: HRNNMHQSHWGOMP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC1=CC=CC=C1C#C

Description

N'-(2-Ethynylphenyl)-N,N-dimethylethane-1,2-diamine is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(2-Chloroethyl)-2-ethynylaniline (0.5 g, 2.79 mmol) in ACN (16 mL) was treated with 2M dimethylamine in THF (4.2 mL, 8.37 mmol), sodium iodide (1.25 g, 8.37 mmol), sodium carbonate (887 mg, 8.37 mmol) and heated in a sealed tube at 80° C. (oil bath temperature) for 15 h, with stirring. EtOAc was added (100 mL) and the organic phase was washed first with water (100 mL) and then with brine. Removal of the volatiles by evaporation, after drying over sodium sulfate and purification of the crude over silica gel (DCM/7N NH3 in MeOH 9/1) afforded the title compound (265 mg, 50%).